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Compound of Interest

Compound Name: 4'-Aarboxylic acid imrecoxib

Cat. No.: B12387169 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety is paramount. This guide provides essential, immediate safety and logistical information

for handling 4'-carboxylic acid imrecoxib, a metabolite of the selective COX-2 inhibitor,

Imrecoxib.[1] Adherence to these procedural steps will help ensure safe handling, storage, and

disposal of this compound, fostering a secure research environment.

While the Safety Data Sheet (SDS) for 4'-carboxylic acid imrecoxib states that it is not

classified as a hazardous substance or mixture, it is crucial to follow standard laboratory safety

protocols to minimize any potential risks.[2]

Operational Plan: Personal Protective Equipment
(PPE) and Handling
A systematic approach to handling 4'-carboxylic acid imrecoxib begins with the correct use of

Personal Protective Equipment (PPE). The following table summarizes the recommended PPE

and handling procedures.
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Item Specification Purpose

Gloves
Nitrile or other impervious

gloves.[3][4]

To prevent skin contact.

Discard gloves if any holes or

leaks develop.[3]

Eye Protection
Safety goggles with side-

shields.[2]

To protect eyes from potential

splashes.

Face Protection
Face shield (in addition to

goggles).

Recommended when

dispensing or handling larger

quantities where splashing is a

significant risk.[3]

Body Protection

Laboratory coat.[3] An

impervious apron should be

worn when transferring

quantities greater than 10

milliliters.[3]

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

suitable respirator may be

required if dust or aerosols are

generated.[2]

To avoid inhalation of the

compound.

Work Area

Ensure adequate ventilation.

An accessible safety shower

and eye wash station should

be nearby.[2]

To provide immediate

decontamination in case of

exposure.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. The work area

should be clean and uncluttered.

Dispensing: When handling the solid form, avoid creating dust.[2] If working with a solution,

prevent the formation of aerosols.[2]
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Process: Conduct all work in a well-ventilated area, such as a chemical fume hood,

especially when the potential for inhalation exists.

Post-Handling: Thoroughly wash hands and any exposed skin after handling the compound.

Clean the work area and any equipment used.

Emergency and First Aid Protocols
In the event of accidental exposure, immediate action is critical. The following table outlines the

first aid measures to be taken.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers to ensure

adequate flushing. Remove contact lenses if

present. Seek prompt medical attention.[2]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR), avoiding mouth-to-mouth resuscitation.

[2]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[2]

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

ensure a safe laboratory environment.

Spill Cleanup:

Evacuate: Evacuate personnel from the immediate spill area.
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Ventilate: Ensure the area is well-ventilated.

Contain: For solutions, absorb the spill with a finely-powdered liquid-binding material such as

diatomite or universal binders.[2] For solid spills, carefully sweep or scoop the material to

avoid raising dust.[3]

Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with

alcohol.[2]

Dispose: Place all contaminated materials, including the absorbent material and cleaning

supplies, into a suitable, sealed container for disposal.

Disposal:

Dispose of 4'-carboxylic acid imrecoxib and any contaminated waste in accordance with all

applicable country, federal, state, and local regulations.[2] Do not allow the product to enter

drains, water courses, or the soil.[2]

Storage Conditions
Proper storage is vital to maintain the integrity of the compound.

Parameter Condition

Temperature
Recommended storage temperature for the

powder is -20°C.[2]

Container Keep the container tightly sealed.

Environment
Store in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[2]

Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 4'-carboxylic acid

imrecoxib, from preparation to disposal.
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Caption: Workflow for the safe handling of 4'-carboxylic acid imrecoxib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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